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Compound of Interest

Compound Name: 13-cis-Lycopene

Cat. No.: B082249

For researchers, scientists, and drug development professionals working with 13-cis-
Lycopene, ensuring safe handling and proper disposal is paramount. This guide provides
essential, immediate safety and logistical information, including detailed operational and
disposal plans, to foster a secure laboratory environment.

Operational Plan: Handling 13-cis-Lycopene

13-cis-Lycopene, a geometric isomer of lycopene, is a red, crystalline powder. While not
classified as a hazardous substance, proper handling is crucial to minimize exposure and
maintain the compound's integrity, as it is sensitive to light, heat, and oxygen.[1]

1. Engineering Controls:

o Work in a well-ventilated area. To prevent inhalation of dust, the use of a laboratory fume
hood or a local exhaust ventilation system is recommended.[2]

2. Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side shields or goggles. If there is a splash hazard,
a face shield is also recommended.

» Hand Protection: Use impervious chemical-resistant gloves.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved dust
respirator should be worn.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b082249?utm_src=pdf-interest
https://www.benchchem.com/product/b082249?utm_src=pdf-body
https://www.benchchem.com/product/b082249?utm_src=pdf-body
https://www.benchchem.com/product/b082249?utm_src=pdf-body
https://www.benchchem.com/product/b082249?utm_src=pdf-body
https://www.fao.org/fileadmin/templates/agns/pdf/jecfa/cta/67/lycopene.pdf
https://www.chemicalbook.com/msds/lycopene.htm
https://www.chemicalbook.com/msds/lycopene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact. In
situations with a higher risk of exposure, protective boots may be necessary.

. Handling Procedures:
Avoid the formation of dust.[2]

Minimize exposure to light, heat, and air to prevent isomerization and degradation.[1] Store
in a tightly closed, light-proof container under an inert gas, such as nitrogen or argon, and in
a freezer.

After handling, wash hands thoroughly.
Contaminated clothing should be removed and washed before reuse.[2]
. First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek medical attention if irritation persists.

In case of skin contact: Wash off with soap and plenty of water.[2][3] Remove contaminated
clothing. If skin irritation occurs, get medical advice.

If inhaled: Move the person into fresh air.[2][3] If not breathing, give artificial respiration.[2][3]
If you feel unwell, seek medical advice.

If swallowed: Rinse mouth with water.[2][3] Do not induce vomiting. Never give anything by
mouth to an unconscious person.[2][3] If feeling unwell, consult a doctor.

Disposal Plan: Managing 13-cis-Lycopene Waste

Proper disposal of 13-cis-Lycopene and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

» Waste Chemical: Dispose of waste material in accordance with national and local
regulations. Do not mix with other waste.
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» Contaminated Containers: Handle uncleaned containers as you would the product itself.
Leave chemicals in their original containers for disposal. Do not let the product enter drains.

Quantitative Safety Data Summary

Parameter Value Source
Physical State Solid, Crystal - Powder

Color Red

Melting Point 169°C (decomposes)

CAS Number 502-65-8 (for Lycopene)

Hazard Class Not a hazardous substance or 3]

mixture

Experimental Workflow for Handling 13-cis-
Lycopene

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717689200000007504084876823870095/L9609_MSDS.pdf
https://www.benchchem.com/product/b082249?utm_src=pdf-body
https://www.benchchem.com/product/b082249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Review Safety Data Sheet

\

Don Personal Protective Equipment (PPE)
- Safety Glasses
- Gloves
- Lab Coat
- Dust Respirator (if needed)

Proceed to Handling

Handlin
\/ d

Work in a well-ventilated area
(Fume Hood)

\

Handle away from light and heat

\

Weigh and handle as needed,
avoiding dust generation

Storage Waste Collection

PWing & Storage \ Disposal

Store in a tightly sealed, Collect waste in a labeled,
light-proof container under inert gas sealed container

/ v \

Dispose of according to institutional
and local regulations

Clean work area

Place in freezer for storage Remove and dispose of PPE properly

\

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 13-cis-Lycopene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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